Cas no 313701-96-1 (Benzoic acid, 4-(2,5-diphenyl-1H-pyrrol-1-yl)-)

• Product name: Benzoic acid, 4-(2,5-diphenyl-1H-pyrrol-1-yl)-
• CAS No: 313701-96-1
• MF: C₂₃H₁₇NO₂
• MW: 339.386585950851
• CID: 1446904

Benzoic acid, 4-(2,5-diphenyl-1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2,5-diphenyl-1H-pyrrol-1-yl)-
• 4-(2,5-diphenyl-1H-pyrrol-1-yl)benzoic acid

• Inchi： 1S/C23H17NO2/c25-23(26)19-11-13-20(14-12-19)24-21(17-7-3-1-4-8-17)15-16-22(24)18-9-5-2-6-10-18/h1-16H,(H,25,26)
• InChI Key： WSGYBTGXPLGQHA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2C(C3=CC=CC=C3)=CC=C2C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 339.12601

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Melting Point: 256 °C
• Boiling Point: 562.3±38.0 °C(Predicted)
• PSA: 42.23
• pka: 3.77±0.10(Predicted)